Cas no 119520-05-7 (Zilpaterol)

Zilpaterol is a beta-adrenergic agonist used primarily as a feed additive in livestock production to promote lean muscle growth and improve feed efficiency. It functions by stimulating beta-2 adrenergic receptors, enhancing protein synthesis and reducing fat deposition. Zilpaterol is particularly effective in cattle, where it has been shown to increase carcass weight and meat yield while maintaining acceptable meat quality. Its inclusion in feed regimens is carefully regulated due to withdrawal period requirements to ensure residue compliance. The compound is valued for its ability to optimize production efficiency in beef cattle operations, contributing to sustainable meat production practices when used under controlled conditions.
Zilpaterol structure
Zilpaterol structure
Product Name:Zilpaterol
CAS No:119520-05-7
MF:C14H19N3O2
MW:261.319563150406
CID:152762
PubChem ID:3086576
Update Time:2025-08-05

Zilpaterol Chemical and Physical Properties

Names and Identifiers

    • Imidazo[4,5,1-jk][1]benzazepin-2(1H)-one,4,5,6,7-tetrahydro-7-hydroxy-6-[(1-methylethyl)amino]-, (6R,7R)-rel-
    • Imidazo[4,5,1-jk][1]benzazepin-2(1H)-one,4,5,6,7-tetrahydro-7-hydroxy-6-[(1-methylethyl)amino]...
    • Zilpaterol
    • ZILPATEROL HYDROCHLORIDE
    • Zilpaterol​
    • (-trans-4,5,6,7-Tetrahydro-7-hydroxy-6-(isopropylamino)imidazo[4,5,1-jk][1]benzazepin-2(1H)-one
    • Imidazo(4,5,1-jk)(1)benzazepin-2(1H)-one,4,5,6,7-tetrahydro-7-hydroxy-6-((1-methylethyl)amino)-,(6R,7R)-rel
    • Imidazo(4,5,1-jk)(1)benzazepin-2(1H)-one,4,5,6,7-tetrahydro-7-hydroxy-6-((1-methylethyl)amino)-,trans-(-)
    • RU-4217
    • zilpa
    • ZIPATEROL HYDROCHLORIDE (FOR RESEARCH ONLY)
    • RU-42173
    • trans-(±)-Zilpaterol
    • zilpaterol Solution, 100ppm
    • Zilpaterol HCl and Enantiomer
    • ZILPATEROLHYDROCHLORIDEMONOHYDRATE(FORR&DONLY)
    • Imidazo(4,5,1-jk)(1)benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-((1-methylethyl)amino)-, trans-( -)-
    • AC-826
    • DTXCID401333410
    • SCHEMBL97546
    • ZSTCZWJCLIRCOJ-DGCLKSJQSA-N
    • IMIDAZO(4,5,1-JK)(1)BENZAZEPIN-2(1H)-ONE, 4,5,6,7-TETRAHYDRO-7-HYDROXY-6-((1-METHYLETHYL)AMINO)-, TRANS-(+/-)-
    • (+/-)-trans-4,5,6,7-Tetrahydro-7-hydroxy-6-(isopropylamino)imidazo[4,5,1-jk][1]benzazepin-2(1H)-one
    • DB11479
    • ZILPATEROL [MI]
    • AKOS015967219
    • Imidazo[4,5,1-jk][1]benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-[(1-methylethyl)amino]-, trans-()-; RU 42173; trans-()-Zilpaterol
    • CHEMBL462313
    • (9R,10R)-9-hydroxy-10-(propan-2-ylamino)-1,3-diazatricyclo[6.4.1.0^{4,13}]trideca-4(13),5,7-trien-2-one
    • ZILPATEROL [GREEN BOOK]
    • S384A1Y12J
    • (9R,10R)-9-hydroxy-10-(propan-2-ylamino)-1,3-diazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
    • Zilpaterol [INN]
    • Imidazo(4,5,1-jk)(1)benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-((1-methylethyl)amino)-, (6R,7R)-rel-
    • DTXSID50904261
    • (+/-)-TRANS-4,5,6,7-TETRAHYDRO-7-HYDROXY-6-(ISOPROPYLAMINO)IMIDAZO(4,5,1-JK)(1)BENZAZEPIN-2(1H)-ONE
    • (6RS,trans) 6-isopropylamino-7-hydroxy-4,5,6,7-tetrahydro-imidazo[4,5,l-j-k][1]-benzazepin-2(1H)-one
    • (-)-Zilpaterol
    • Imidazo[4,5,1-jk][1]benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-[(1-methylethyl)amino]-, (6R,7R)-rel-Imidazo[4,5,1-jk][1]benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-[(1-methylethyl)amino]-, trans-(+/-)-; RU 42173; Zilpaterol; trans-(+/-)-Zilpaterol
    • zilpaterolum
    • CHEBI:180945
    • TRANS-(+/-)-ZILPATEROL
    • UNII-S384A1Y12J
    • J-004146
    • 117827-79-9
    • 9-Hydroxy-10-(propan-2-ylamino)-1,3-diazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-trien-2-one
    • BDBM27955
    • REL-(6R,7R)-4,5,6,7-TETRAHYDRO-7-HYDROXY-6-((1-METHYLETHYL)AMINO)IMIDAZO(4,5,1-JK)(1)BENZAZEPIN-2(1H)-ONE
    • RU 42173
    • 119520-05-7
    • Imidazo(4,5,1-jk)(1)benzazepin-2(1H)-one, 4,5,6,7-tetrahydro-7-hydroxy-6-((1-methylethyl)amino)-, trans-(+-)-
    • (9R,10R)-9-hydroxy-10-[(propan-2-yl)amino]-1,3-diazatricyclo[6.4.1.0?,??]trideca-4,6,8(13)-trien-2-one
    • RU 42 173
    • BCP21602
    • Q8071932
    • NCGC00346470-02
    • BRD-K85285268-003-01-1
    • Inchi: 1S/C14H19N3O2/c1-8(2)15-11-6-7-17-12-9(13(11)18)4-3-5-10(12)16-14(17)19/h3-5,8,11,13,15,18H,6-7H2,1-2H3,(H,16,19)/t11-,13-/m1/s1
    • InChI Key: ZSTCZWJCLIRCOJ-DGCLKSJQSA-N
    • SMILES: O[C@@H]1C2=CC=CC3=C2N(C(N3)=O)CC[C@H]1NC(C)C

Computed Properties

  • Exact Mass: 297.12400
  • Monoisotopic Mass: 261.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 64.6A^2
  • XLogP3: 0.5

Experimental Properties

  • Melting Point: 123-126°C
  • Refractive Index: 1.64
  • Stability/Shelf Life: Temperature Sensitive
  • PSA: 70.05000
  • LogP: 2.32620

Zilpaterol Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

Zilpaterol Customs Data

  • HS CODE:29339900

Zilpaterol Pricemore >>

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Zilpaterol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:119520-05-7)Zilpaterol
Order Number:LE15304
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:119520-05-7)Zilpaterol
LE15304
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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